GDP-hexanolaminyl-4-azidosalicylic acid
GDP-hexanolaminyl-4-azidosalicylic acid
Brand Name:
Vulcanchem
CAS No.:
129992-33-2
VCID:
VC0143998
InChI:
InChI=1S/C23H31N9O13P2/c24-23-28-19-16(21(37)29-23)27-11-32(19)22-18(35)17(34)15(44-22)10-43-47(40,41)45-46(38,39)42-8-4-2-1-3-7-26-20(36)13-6-5-12(30-31-25)9-14(13)33/h5-6,9,11,15,17-18,22,33-35H,1-4,7-8,10H2,(H,26,36)(H,38,39)(H,40,41)(H3,24,28,29,37)/t15-,17-,18-,22-/m1/s1
SMILES:
C1=CC(=C(C=C1N=[N+]=[N-])O)C(=O)NCCCCCCOP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C3NC(=NC4=O)N)O)O
Molecular Formula:
C23H31N9O13P2
Molecular Weight:
703.5 g/mol
GDP-hexanolaminyl-4-azidosalicylic acid
CAS No.: 129992-33-2
Main Products
VCID: VC0143998
Molecular Formula: C23H31N9O13P2
Molecular Weight: 703.5 g/mol
| CAS No. | 129992-33-2 |
|---|---|
| Product Name | GDP-hexanolaminyl-4-azidosalicylic acid |
| Molecular Formula | C23H31N9O13P2 |
| Molecular Weight | 703.5 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 6-[(4-azido-2-hydroxybenzoyl)amino]hexyl hydrogen phosphate |
| Standard InChI | InChI=1S/C23H31N9O13P2/c24-23-28-19-16(21(37)29-23)27-11-32(19)22-18(35)17(34)15(44-22)10-43-47(40,41)45-46(38,39)42-8-4-2-1-3-7-26-20(36)13-6-5-12(30-31-25)9-14(13)33/h5-6,9,11,15,17-18,22,33-35H,1-4,7-8,10H2,(H,26,36)(H,38,39)(H,40,41)(H3,24,28,29,37)/t15-,17-,18-,22-/m1/s1 |
| Standard InChIKey | VIWRRYSBYBSLPL-UVLLPENVSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1N=[N+]=[N-])O)C(=O)NCCCCCCOP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C3NC(=NC4=O)N)O)O |
| SMILES | C1=CC(=C(C=C1N=[N+]=[N-])O)C(=O)NCCCCCCOP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C3NC(=NC4=O)N)O)O |
| Canonical SMILES | C1=CC(=C(C=C1N=[N+]=[N-])O)C(=O)NCCCCCCOP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C3NC(=NC4=O)N)O)O |
| Synonyms | GDP-hexanolaminyl-4-azidosalicylic acid |
| PubChem Compound | 3036022 |
| Last Modified | Nov 09 2021 |
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